Cas no 2377608-65-4 (5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole, HCl)
5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole, HCl Chemical and Physical Properties
Names and Identifiers
-
- 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole, HCl
- BS-35259
- 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole hydrochloride
- EN300-7416161
- 5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-1H-INDAZOLE HCL
- MFCD30726954
- 2377608-65-4
- 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole hydrochloride
- CS-0177143
- Z2895310426
- AT17131
- 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole;hydrochloride
-
- Inchi: 1S/C13H17BN2O2.ClH/c1-12(2)13(3,4)18-14(17-12)10-5-6-11-9(7-10)8-15-16-11;/h5-8H,1-4H3,(H,15,16);1H
- InChI Key: LYTXOTITVGYANP-UHFFFAOYSA-N
- SMILES: CC1(C(OB(C2=CC=C3NN=CC3=C2)O1)(C)C)C.Cl
Computed Properties
- Exact Mass: 280.1149857g/mol
- Monoisotopic Mass: 280.1149857g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 319
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 47.1Ų
5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole, HCl Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM559925-250mg |
5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole hydrochloride |
2377608-65-4 | 95%+ | 250mg |
$370 | 2024-07-28 | |
| Chemenu | CM559925-1g |
5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole hydrochloride |
2377608-65-4 | 95%+ | 1g |
$899 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1247813-250mg |
5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole hydrochloride |
2377608-65-4 | 98% | 250mg |
¥3612 | 2023-03-11 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1247813-1g |
5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole hydrochloride |
2377608-65-4 | 98% | 1g |
¥8767 | 2023-03-11 | |
| Enamine | EN300-7416161-0.05g |
5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole hydrochloride |
2377608-65-4 | 95.0% | 0.05g |
$19.0 | 2025-03-11 | |
| Enamine | EN300-7416161-0.1g |
5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole hydrochloride |
2377608-65-4 | 95.0% | 0.1g |
$19.0 | 2025-03-11 | |
| Enamine | EN300-7416161-0.25g |
5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole hydrochloride |
2377608-65-4 | 95.0% | 0.25g |
$19.0 | 2025-03-11 | |
| Enamine | EN300-7416161-0.5g |
5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole hydrochloride |
2377608-65-4 | 95.0% | 0.5g |
$19.0 | 2025-03-11 | |
| Enamine | EN300-7416161-1.0g |
5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole hydrochloride |
2377608-65-4 | 95.0% | 1.0g |
$19.0 | 2025-03-11 | |
| Enamine | EN300-7416161-2.5g |
5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole hydrochloride |
2377608-65-4 | 95.0% | 2.5g |
$32.0 | 2025-03-11 |
5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole, HCl Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
3. Agricultural
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole, HCl
5-(Tetramethyl-1,3,2-Dioxaborolan-2-Yl)-1H-Indazole, HCl: A Comprehensive Overview
The compound 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole, HCl (CAS No. 2377608-65-4) is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and materials science. This compound is notable for its unique structure, which combines the indazole framework with a tetramethyl-dioxaborolane substituent. The indazole moiety is a heterocyclic aromatic compound with two nitrogen atoms in the ring system, while the dioxaborolane group introduces boron into the molecule, enhancing its reactivity and versatility in various chemical reactions.
Recent advancements in organoboron chemistry have highlighted the importance of compounds like 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole in cross-coupling reactions. These reactions are pivotal in drug discovery and materials synthesis due to their ability to form carbon-carbon bonds under mild conditions. The presence of the dioxaborolane group makes this compound an excellent substrate for Suzuki-Miyaura coupling reactions, which are widely used in the construction of complex molecular architectures.
In terms of synthesis, this compound is typically prepared via a multi-step process involving the reaction of indazole derivatives with boronic esters. The hydrochloride salt form (HCl) is often preferred due to its enhanced solubility and stability during purification. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound, leveraging modern techniques such as microwave-assisted synthesis and catalytic processes.
The application of 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole extends beyond traditional organic synthesis. Recent studies have demonstrated its potential as a building block in the development of advanced materials, including organic semiconductors and optoelectronic devices. Its electronic properties make it a promising candidate for applications in light-emitting diodes (LEDs) and solar cells.
Moreover, this compound has shown promise in medicinal chemistry. Its ability to act as a boron-based electrophile makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers have reported its use in constructing heterocyclic frameworks that exhibit potent biological activity against various disease targets.
In conclusion, 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole (CAS No. 2377608-65-4) stands out as a versatile and valuable compound in contemporary chemical research. Its unique structure and reactivity make it an essential tool in organic synthesis and materials science. As ongoing research continues to uncover new applications and optimizations for this compound, its role in advancing chemical innovation is expected to grow significantly.
2377608-65-4 (5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole, HCl) Related Products
- 864771-17-5(3-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole)
- 915411-02-8(7-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole)
- 885698-71-5(6-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole)
- 1187968-75-7(6-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazol-3-amine)
- 885618-33-7(4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1h-indazole)
- 862723-42-0(5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole)
- 937049-58-6(6-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole)
- 1189746-27-7(2-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-indazole)
- 885698-95-3(2-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-indazole)
- 1204580-79-9(2-methyl-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-indazole)